Cas no 1049750-45-9 (4-(2-Ethoxyethoxy)aniline hydrochloride)

• Product Name: 4-(2-Ethoxyethoxy)aniline hydrochloride
• CAS No: 1049750-45-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD08559353
• CID: 4678878
• Update Time: 2025-10-30

4-(2-Ethoxyethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-ETHOXYETHOXY)ANILINE HYDROCHLORIDE
• [4-(2-ethoxyethoxy)phenyl]amine hydrochloride
• 4-(2-ethoxyethoxy)phenylamine, chloride
• ARONIS012646
• BBB/567
• SBB080110
• BB0289572
• ST45049357
• 4-(2-Ethoxyethoxy)aniline hydrochloride

• MDL： MFCD08559353
• Inchi： 1S/C10H15NO2.ClH/c1-2-12-7-8-13-10-5-3-9(11)4-6-10;/h3-6H,2,7-8,11H2,1H3;1H
• InChI Key： FCAOYHARVCDLJB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)CCOCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 122
• Topological Polar Surface Area: 44.5

Additional information on 4-(2-Ethoxyethoxy)aniline hydrochloride

Professional Introduction to 4-(2-Ethoxyethoxy)aniline Hydrochloride (CAS No. 1049750-45-9)

4-(2-Ethoxyethoxy)aniline hydrochloride, chemically designated as 4-(2-Ethoxyethoxy)aniline hydrochloride, is a significant compound in the realm of pharmaceutical and chemical research. With a CAS number of 1049750-45-9, this compound has garnered attention due to its versatile applications and potential in various biochemical pathways. This introduction aims to provide a comprehensive overview of its properties, synthesis, applications, and the latest research findings that underscore its importance in modern chemistry and medicine.

The molecular structure of 4-(2-Ethoxyethoxy)aniline hydrochloride consists of an aniline core substituted with a 2-ethoxyethoxy group, further salted with hydrochloric acid. This unique configuration imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both aromatic and aliphatic moieties in its structure allows for diverse interactions with biological targets, which has been a focal point in recent studies.

In terms of synthesis, 4-(2-Ethoxyethoxy)aniline hydrochloride can be prepared through several well-documented methods. One common approach involves the nucleophilic substitution reaction of 4-chloroaniline with ethylene oxide, followed by hydrolysis and subsequent salt formation with hydrochloric acid. Alternatively, palladium-catalyzed cross-coupling reactions have also been explored to achieve higher yields and purity. These synthetic routes highlight the compound's accessibility and suitability for large-scale production, which is crucial for industrial and research applications.

The pharmacological significance of 4-(2-Ethoxyethoxy)aniline hydrochloride has been extensively studied in recent years. Its aniline moiety is known to exhibit properties that make it a potential candidate for various therapeutic applications. Research has shown that derivatives of aniline can interact with enzymes and receptors involved in pain modulation, inflammation, and neurodegenerative diseases. Specifically, studies have indicated that modifications at the 4-position of the aniline ring can enhance binding affinity to certain therapeutic targets, making compounds like 4-(2-Ethoxyethoxy)aniline hydrochloride promising candidates for drug development.

Recent advancements in computational chemistry have further elucidated the mechanisms by which 4-(2-Ethoxyethoxy)aniline hydrochloride interacts with biological systems. Molecular docking simulations have revealed that this compound can bind to specific pockets on target proteins with high affinity. These findings have guided the design of more potent analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to identify novel derivatives that may exhibit enhanced therapeutic effects while minimizing side effects.

The role of 4-(2-Ethoxyethoxy)aniline hydrochloride in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a crucial building block for the synthesis of more complex molecules, including kinase inhibitors and anti-inflammatory agents. The versatility of its structure allows chemists to modify various functional groups while retaining its core pharmacophore. This flexibility has led to the development of several novel compounds that are currently undergoing preclinical testing for their efficacy in treating a range of diseases.

In conclusion, 4-(2-Ethoxyethoxy)aniline hydrochloride (CAS No. 1049750-45-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and pharmacological properties make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the future of medicine.